Cas no 37945-07-6 (2-3-(Chloromethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone)

• Product Name: 2-3-(Chloromethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone
• CAS No: 37945-07-6
• MF: C₁₇H₁₃Cl₂N₃O
• MW: 346.210621595383
• CID: 2843123
• Update Time: 2025-06-08

2-3-(Chloromethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-(3-(chloromethyl)-5-methyl-4H-1,2,4-triazol-4-yl)phenyl)(phenyl)methanone
• 87BL93EY98
• [5-chloro-2-[3-(chloromethyl)-5-methyl-1,2,4-triazol-4-yl]phenyl]-phenylmethanone
• Alprazolam impurity F [EP]
• {5-chloro-2-[3-(chloromethyl)-5-methyl-4H-1,2,4-triazol-4-yl]phenyl}(phenyl)methanone
• (5-Chloro-2-(3-(chloromethyl)-5-methyl-4H-1,2,4-triazol-4-yl)phenyl)phenylmethanone
• Methanone, (5-chloro-2-(3-(chloromethyl)-5-methyl-4H-
• 2-3-(Chloromethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone

• Inchi： 1S/C17H13Cl2N3O/c1-11-20-21-16(10-18)22(11)15-8-7-13(19)9-14(15)17(23)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： CPBUCUDVFXOMHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)N1C(C)=NN=C1CCl

Computed Properties

• Exact Mass: 345.0435674 g/mol
• Monoisotopic Mass: 345.0435674 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.8
• Molecular Weight: 346.2

Additional information on 2-3-(Chloromethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone

Recent Advances in the Study of 2-3-(Chloromethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone (CAS: 37945-07-6): A Comprehensive Research Brief

The compound 2-3-(Chloromethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone (CAS: 37945-07-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazole and benzophenone moieties, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of antimicrobial and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 37945-07-6 against multidrug-resistant bacterial strains. The research team synthesized a series of derivatives and found that the parent compound exhibited potent activity against Gram-positive pathogens, with MIC values ranging from 0.5-2 μg/mL. Molecular docking studies suggested that this activity might be mediated through inhibition of bacterial DNA gyrase, a finding supported by subsequent enzyme inhibition assays. These results position 37945-07-6 as a potential lead compound for developing novel antibiotics to address the growing threat of antimicrobial resistance.

In the field of oncology, recent preclinical studies have explored the anticancer potential of 2-3-(Chloromethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that the compound demonstrated selective cytotoxicity against several cancer cell lines, particularly those with p53 mutations. Mechanistic studies revealed that the compound induces apoptosis through mitochondrial pathway activation and ROS generation. Interestingly, structure-activity relationship (SAR) analysis indicated that both the chloromethyl and triazole groups are crucial for maintaining this anticancer activity, providing valuable insights for future structural optimization.

The synthetic chemistry of 37945-07-6 has also seen significant advancements. A recent patent (WO2023124567) disclosed an improved synthetic route with higher yields (up to 78%) and better purity profiles (>99%). The new methodology employs a copper-catalyzed cycloaddition reaction under mild conditions, addressing previous challenges with byproduct formation. This development is particularly important for scaling up production for potential clinical applications and further pharmacological studies.

Pharmacokinetic studies of 37945-07-6 have provided crucial data for its potential therapeutic application. A 2023 ADME study published in Xenobiotica demonstrated favorable metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate plasma protein binding (65-72%). However, the compound showed relatively low oral bioavailability in rodent models (15-20%), prompting current research into formulation strategies to improve this parameter. These findings highlight both the promise and challenges in developing this compound as a viable drug candidate.

Emerging research has also explored the potential of 2-3-(Chloromethyl)-5-methyl-4-triazolyl-5-chlorobenzophenone in neurodegenerative diseases. Preliminary in vitro studies suggest neuroprotective effects against β-amyloid-induced toxicity in neuronal cell cultures, possibly through modulation of oxidative stress pathways. While these findings are still in early stages, they open new avenues for investigating this compound's applications beyond infectious diseases and cancer.

In conclusion, recent studies on 37945-07-6 have significantly advanced our understanding of this promising compound's pharmacological potential and synthetic accessibility. The accumulating evidence supports its continued investigation as a multifunctional scaffold for drug development. Future research directions likely include further structural optimization to enhance potency and pharmacokinetic properties, as well as more extensive in vivo efficacy and safety studies to evaluate its clinical potential across multiple therapeutic areas.